ethyl 2-(4-(N,N-diethylsulfamoyl)benzamido)-3-(morpholine-4-carbonyl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 2-[[4-(diethylsulfamoyl)benzoyl]amino]-3-(morpholine-4-carbonyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C26H34N4O7S2/c1-4-30(5-2)39(34,35)19-9-7-18(8-10-19)23(31)27-24-22(25(32)28-13-15-36-16-14-28)20-11-12-29(17-21(20)38-24)26(33)37-6-3/h7-10H,4-6,11-17H2,1-3H3,(H,27,31)
• InChI Key: MWABVDHVWNLCOX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C(=O)N4CCOCC4
• Molecular Formula: C26H34N4O7S2
• Molecular Weight: 578.7 g/mol

Description

Ethyl 2-(4-(N,N-diethylsulfamoyl)benzamido)-3-(morpholine-4-carbonyl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C26H34N4O7S2 and its molecular weight is 578.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in the synthesis of various cyclopenta[c]pyridine and related derivatives, showcasing its versatility in creating complex heterocyclic systems with potential applications in material science and pharmaceuticals (Dotsenko, Krivokolysko, & Litvinov, 2008).
• It is also involved in the creation of new 3-pyridinecarboxylates with potential vasodilation properties, indicating its use in cardiovascular research (Girgis, Mishriky, Farag, El-Eraky, & Farag, 2008).

Pharmacological Potential

• In pharmacological research, derivatives of this compound have been synthesized and evaluated for their potential activity, such as in the study of vasodilation properties, which could have implications for treating cardiovascular diseases (Girgis, Mishriky, Farag, El-Eraky, & Farag, 2008).
• The compound's role in synthesizing morpholinylpyrrolyl tetrahydrothieno[2,3-c] isoquinoline derivatives suggests its applicability in the development of novel therapeutic agents (Zaki, El-Dean, & Radwan, 2014).

Material Science and Catalysis

• Its use in phosphine-catalyzed annulation processes for the synthesis of functionalized tetrahydropyridines indicates its importance in material science and as a catalyst in organic synthesis (Zhu, Lan, & Kwon, 2003).
• The compound plays a role in the preparation of heterocycles, which are crucial in the development of new materials with unique properties (Yamagata, Takaki, Ohkubo, & Yamazaki, 1993).